3,5-Difluoro-N-methyl-2-nitroaniline

• Molecular Formula: C7H6F2N2O2
• Molecular Weight: 188.13 g/mol
• IUPAC Name: 3,5-difluoro-N-methyl-2-nitroaniline
• InChI: InChI=1S/C7H6F2N2O2/c1-10-6-3-4(8)2-5(9)7(6)11(12)13/h2-3,10H,1H3
• InChI Key: HJKZGKMJUUPEGQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]

Description

3,5-Difluoro-N-methyl-2-nitroaniline is a useful research compound. Its molecular formula is C7H6F2N2O2 and its molecular weight is 188.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3,5-Trifluoro-2-nitrobenzene (3.0 g, 16.90 mmol) was dissolved in EtOH (29.7 mL) and Methylamine 40% in Water (1.44 mL, 17.80 mmol) was added dropwise at 0° C. The color went from bright yellow to an orange precipitate within 20 min. After 4 h at RT. 0.66 mL of Methylamine was added (9 mmol). To complete the reaction, an additional 0.26 ml (3.6 mmol) of Methylamine was added after 2 h at RT. The completion was achieved within 20 min. Water (75 mL) was added to the reaction mixture and the solid was isolated by filtration, washed with water (2*10 mL) and dried over high vacuum to afford 2.64 g of 3,5-difluoro-N-methyl-2-nitrobenzenamine (Yield: 83%) as an orange solid.